Cas no 2229033-69-4 (tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229033-69-4
• MF: C₁₅H₂₀BrNO₃
• MW: 342.228203773499
• CID: 6184733
• PubChem ID: 165650926
• Update Time: 2025-08-05

tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate
• tert-butyl N-[1-(2-bromo-5-methylphenyl)-2-oxoethyl]-N-methylcarbamate
• EN300-2005826
• 2229033-69-4

• Inchi： 1S/C15H20BrNO3/c1-10-6-7-12(16)11(8-10)13(9-18)17(5)14(19)20-15(2,3)4/h6-9,13H,1-5H3
• InChI Key： ABCKJELUOKTNMY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 341.06266g/mol
• Monoisotopic Mass: 341.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229033-69-4)

The compound tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229033-69-4) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group, a bromo substituent, and a methylcarbamate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key features of tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate is its versatility in chemical reactions. The presence of the bromo atom allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern organic synthesis. Additionally, the methylcarbamate group provides stability and can be hydrolyzed under controlled conditions to yield other useful derivatives. This adaptability makes the compound a favorite among chemists working on drug discovery and material science.

In recent years, the demand for tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate has surged, driven by advancements in green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This aligns with global trends toward environmentally responsible manufacturing, a topic frequently searched by professionals in the field. The compound's role in high-throughput screening and combinatorial chemistry further enhances its relevance in contemporary research.

The pharmaceutical industry has shown particular interest in CAS No. 2229033-69-4 due to its potential as a building block for small-molecule inhibitors and protease inhibitors. These applications are critical in addressing diseases such as cancer and viral infections, which remain high-priority areas for medical research. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation, as evidenced by its inclusion in several patent applications and academic studies.

Another area where tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate excels is in agrochemical development. Its structural motifs are commonly found in pesticides and herbicides, contributing to improved crop yields and pest resistance. With the growing emphasis on food security and sustainable agriculture, this compound is poised to play a pivotal role in addressing global challenges. Its compatibility with precision farming techniques and biodegradable formulations further underscores its importance.

From a technical standpoint, the synthesis of tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate involves multi-step organic reactions, often requiring careful optimization of reaction conditions. Key steps include the introduction of the bromo group and the formation of the carbamate linkage. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure purity and structural integrity. These methodologies are frequently discussed in online forums and scientific communities, reflecting their importance in quality control.

In conclusion, tert-butyl N-1-(2-bromo-5-methylphenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229033-69-4) is a compound of immense scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of cutting-edge developments in chemistry and beyond.